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Cat. No.: B15567793 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GW779439X is a potent, cell-permeable pyrazolopyridazine compound with dual inhibitory

activity. It was initially investigated as a kinase inhibitor for oncological applications, notably

targeting Aurora A kinase (AURKA), which leads to cell cycle disruption and apoptosis.[1][2]

More recently, GW779439X has been identified as a powerful inhibitor of the Staphylococcus

aureus Serine/Threonine kinase Stk1, a Penicillin-binding-protein and Serine/Threonine kinase-

Associated (PASTA) kinase.[2][3][4] By inhibiting Stk1, GW779439X acts as an antibiotic

adjuvant, effectively resensitizing Methicillin-resistant S. aureus (MRSA) and enhancing the

efficacy of β-lactam antibiotics against Methicillin-sensitive S. aureus (MSSA) isolates.[3][5]

This dual functionality makes it a valuable tool for both cancer biology and infectious disease

research.

Proper solubilization and storage of GW779439X are critical for ensuring experimental

reproducibility and accuracy. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions. This document provides detailed data on the

solubility of GW779439X and a comprehensive protocol for the preparation and storage of a

DMSO stock solution.
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GW779439X exhibits good solubility in DMSO, allowing for the preparation of concentrated

stock solutions suitable for a wide range of applications. While the maximum solubility in pure

DMSO is not explicitly defined in the literature, stock solutions of at least 33.3 mg/mL are

routinely prepared for subsequent dilution into aqueous buffers or culture media.[1] For in vivo

studies, specific co-solvent formulations are recommended to maintain solubility upon dilution.

[1]

Solvent System
Achievable
Concentration

Appearance Reference

100% DMSO ≥ 33.3 mg/mL Clear Solution [1]

10% DMSO / 40%

PEG300 / 5% Tween-

80 / 45% Saline

≥ 3.33 mg/mL (7.33

mM)
Clear Solution [1]

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

≥ 3.33 mg/mL (7.33

mM)
Clear Solution [1]

10% DMSO / 90%

Corn Oil

≥ 3.33 mg/mL (7.33

mM)
Clear Solution [1]

Signaling Pathway of GW779439X in S. aureus
GW779439X potentiates the activity of β-lactam antibiotics by directly inhibiting the Stk1

kinase. Stk1 is a key component of a signaling pathway that regulates cell wall metabolism and

contributes to antibiotic resistance in S. aureus. By inhibiting Stk1, GW779439X disrupts this

process, rendering the bacteria more susceptible to β-lactam antibiotics that target cell wall

synthesis.
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Caption: Inhibition of the Stk1 kinase pathway by GW779439X, leading to reduced β-lactam

resistance.

Experimental Protocols
Protocol: Preparation of a 10 mM GW779439X Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GW779439X in DMSO.

The molecular weight of GW779439X is 454.49 g/mol .

4.1 Materials

GW779439X powder (Cat. No. HY-103645 or equivalent)[1]
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Anhydrous/Sterile Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

4.2 Workflow for Stock Solution Preparation
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Start

1. Weigh GW779439X Powder
(e.g., 4.54 mg)

2. Calculate Required DMSO Volume
(For 10 mM stock, 1 mL for 4.54 mg)

3. Add calculated volume of DMSO
to the powder

4. Vortex thoroughly to dissolve.
Use sonication or gentle warming

(37°C) if needed.

5. Aliquot into sterile, light-protected
cryovials (e.g., 20-100 µL)

6. Store aliquots at -80°C
for long-term storage

End

Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation of a GW779439X stock solution in DMSO.

4.3 Detailed Procedure
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Preparation: Allow the GW779439X powder vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Carefully weigh the desired amount of GW779439X powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.54 mg.

Calculation: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × 1 mL × 454.49 g/mol = 4.54 mg

Solubilization: Add the calculated volume of DMSO to the vial containing the powder. In this

example, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. If precipitation or slow dissolution occurs, gentle warming (e.g., in a 37°C water

bath) or brief sonication can be used to facilitate dissolution.[1] Visually inspect the solution

to ensure it is clear and free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes or cryovials.[1][6]

Storage: Store the aliquots protected from light at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[1][6]

Application and Handling Notes
Dilution for In Vitro Assays: When preparing working solutions for cell-based assays, dilute

the DMSO stock solution directly into the culture medium. It is crucial to ensure the final

concentration of DMSO in the culture is low (typically <0.5%) to avoid solvent-induced

cytotoxicity.[6] Perform dilutions in a stepwise manner to prevent precipitation of the

compound.[6]

Dilution for In Vivo Experiments: For animal studies, the DMSO stock solution should be

diluted using a specific co-solvent system as outlined in the solubility table (Section 2.0). It is

recommended to prepare these working solutions fresh on the day of use.[1]
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Stability: Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to

degradation of the compound.[6] If a solution stored at -20°C is more than a month old, its

efficacy should be re-verified.[6]

Safety: Handle GW779439X and DMSO in accordance with standard laboratory safety

procedures, including the use of appropriate personal protective equipment (PPE). Perform

all handling in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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